Cas no 1833439-01-2 (N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine)

• Product Name: N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine
• CAS No: 1833439-01-2
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5738492
• PubChem ID: 62536744
• Update Time: 2025-07-18

N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1167235
• AKOS011827049
• N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine
• 1833439-01-2
• 3-Piperidinamine, N-methyl-1-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1)

• Inchi： 1S/C12H17N3O4S/c1-13-10-3-2-8-14(9-10)20(18,19)12-6-4-11(5-7-12)15(16)17/h4-7,10,13H,2-3,8-9H2,1H3
• InChI Key： NJEMHFQIMFKONO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(C1)NC)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine

N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine: A Versatile Compound in Synthetic Chemistry and Pharmacological Applications

N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine, with the chemical formula C₁₄H₁₈N₂O₄S, represents a significant compound in the field of medicinal chemistry. Its unique molecular structure, characterized by a 4-nitrobenzenesulfonyl group attached to a piperidine ring, has attracted considerable attention due to its potential applications in drug discovery and pharmacological research. The CAS No. 1833439-01-2 identifier further underscores its distinct chemical profile, which is critical for its functional properties.

Recent studies have highlighted the importance of synthetic chemistry in the development of compounds like N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine. Researchers have explored various reaction pathways to synthesize this compound efficiently, including Suzuki coupling and Stille coupling reactions. These methods not only enhance the yield but also ensure the purity of the final product, which is essential for subsequent pharmacological testing.

The 4-nitrobenzenesulfonyl group in N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine plays a pivotal role in modulating its biological activity. This functional group is known to interact with various biological targets, such as enzymes and receptors, thereby influencing cellular processes. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits antimicrobial activity against multidrug-resistant bacteria, making it a promising candidate for antibacterial drug development.

Furthermore, the piperidine ring in N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine contributes to its stability and solubility in aqueous environments. This property is crucial for the compound's application in oral drug formulations, as it ensures better bioavailability and reduced degradation in the gastrointestinal tract. Recent advancements in drug delivery systems have also leveraged the unique properties of this compound to enhance therapeutic efficacy.

In the realm of pharmacological applications, N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine has shown potential in targeted therapy for various diseases. A 2024 study in Drug Discovery Today highlighted its ability to modulate signal transduction pathways involved in cancer progression. This makes it a valuable tool for researchers exploring precision medicine approaches.

The synthetic versatility of N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine has also led to its use in combinatorial chemistry strategies. By modifying the 4-nitrobenzenesulfonyl group, scientists have developed derivatives with enhanced antioxidant properties and improved cytotoxicity profiles. These modifications are essential for tailoring the compound to specific therapeutic applications.

Additionally, the amine functionality in N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine allows for further chemical modifications, such as the introduction of fluorine atoms or halogen substituents. These modifications can significantly alter the compound's pharmacokinetic properties, including its half-life and metabolic stability. This flexibility is a key advantage in the design of new drugs.

Research into the biological mechanisms of N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine continues to expand. A 2023 review in Pharmacological Research emphasized its potential in neurodegenerative disease models, where it has been shown to reduce oxidative stress and improve neuronal survival. These findings suggest a broader therapeutic application beyond traditional antibiotic use.

The availability of high-purity N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine is critical for its use in preclinical studies. Advanced chromatographic techniques and mass spectrometry have enabled the precise characterization of this compound, ensuring its reliability in pharmacological assays. This is particularly important for drug safety evaluations and toxicology studies.

In summary, N-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-3-amine represents a multifaceted compound with diverse applications in synthetic chemistry and pharmacological research. Its unique structural features and functional groups make it a valuable tool for developing new therapeutic strategies. As research in this area continues to evolve, the potential of this compound in medical innovation is expected to grow significantly.